Cas no 36556-02-2 (5,6,7,8-Tetrahydroisoquinoline-1,3-diol)
5,6,7,8-Tetrahydroisoquinoline-1,3-diol Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8-tetrahydroisoquinoline-1,3-diol
- 5,6,7,8-tetrahydro-3-hydroxy-1(2H)-Isoquinolinone
- 1-hydroxy-5,6,7,8-tetrahydro-2H-isoquinolin-3-one
- 36556-02-2
- DTXSID70716464
- AKOS032947570
- 1-Hydroxy-5,6,7,8-tetrahydroisoquinolin-3(2H)-one
- SCHEMBL903598
- AKOS022173353
- DS-7278
- ZWC41244
- DA-17678
- CS-0451701
- A874328
- 5,6,7,8-Tetrahydroisoquinoline-1,3-diol
-
- MDL: MFCD19301202
- Inchi: 1S/C9H11NO2/c11-8-5-6-3-1-2-4-7(6)9(12)10-8/h5H,1-4H2,(H2,10,11,12)
- InChI Key: KIBWBJZQFURZIF-UHFFFAOYSA-N
- SMILES: OC1=C2C(=CC(N1)=O)CCCC2
Computed Properties
- Exact Mass: 165.078978594g/mol
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3Ų
- XLogP3: 0.5
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.3±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 471.8±45.0 °C at 760 mmHg
- Flash Point: 239.1±28.7 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
5,6,7,8-Tetrahydroisoquinoline-1,3-diol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5,6,7,8-Tetrahydroisoquinoline-1,3-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T796618-10mg |
5,6,7,8-Tetrahydroisoquinoline-1,3-diol |
36556-02-2 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T796618-50mg |
5,6,7,8-Tetrahydroisoquinoline-1,3-diol |
36556-02-2 | 50mg |
$ 135.00 | 2022-06-02 | ||
| TRC | T796618-100mg |
5,6,7,8-Tetrahydroisoquinoline-1,3-diol |
36556-02-2 | 100mg |
$ 230.00 | 2022-06-02 | ||
| Chemenu | CM143768-1g |
5,6,7,8-tetrahydroisoquinoline-1,3-diol |
36556-02-2 | 95% | 1g |
$468 | 2021-08-05 | |
| Chemenu | CM143768-5g |
5,6,7,8-tetrahydroisoquinoline-1,3-diol |
36556-02-2 | 95% | 5g |
$1403 | 2021-08-05 | |
| Chemenu | CM143768-1g |
5,6,7,8-tetrahydroisoquinoline-1,3-diol |
36556-02-2 | 95% | 1g |
$367 | 2023-02-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T848802-50mg |
5,6,7,8-Tetrahydroisoquinoline-1,3-diol |
36556-02-2 | 95% | 50mg |
¥573.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T848802-250mg |
5,6,7,8-Tetrahydroisoquinoline-1,3-diol |
36556-02-2 | 95% | 250mg |
¥1,728.00 | 2022-08-31 | |
| eNovation Chemicals LLC | Y0985921-5g |
5,6,7,8-Tetrahydroisoquinoline-1,3-diol |
36556-02-2 | 95% | 5g |
$1800 | 2024-08-02 | |
| Alichem | A189005941-250mg |
5,6,7,8-Tetrahydroisoquinoline-1,3-diol |
36556-02-2 | 95% | 250mg |
$214.00 | 2023-09-02 |
5,6,7,8-Tetrahydroisoquinoline-1,3-diol Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 5,6,7,8-Tetrahydroisoquinoline-1,3-diol
Recent Advances in the Study of 5,6,7,8-Tetrahydroisoquinoline-1,3-diol (CAS: 36556-02-2)
The compound 5,6,7,8-Tetrahydroisoquinoline-1,3-diol (CAS: 36556-02-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential clinical implications.
Recent studies have highlighted the role of 5,6,7,8-Tetrahydroisoquinoline-1,3-diol as a key intermediate in the synthesis of various bioactive molecules. Its tetrahydroisoquinoline core is particularly noteworthy for its ability to interact with multiple biological targets, including enzymes and receptors involved in neurodegenerative diseases and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on monoamine oxidase (MAO), suggesting potential applications in the treatment of Parkinson's disease and depression.
In addition to its neurological applications, 5,6,7,8-Tetrahydroisoquinoline-1,3-diol has shown promise in oncology research. A team of researchers from the University of Cambridge recently reported that this compound can modulate the activity of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. Their findings, published in Nature Chemical Biology, suggest that targeted modifications of the compound could lead to the development of novel HDAC inhibitors with improved selectivity and reduced side effects.
The synthesis of 5,6,7,8-Tetrahydroisoquinoline-1,3-diol has also seen advancements in recent years. A 2022 paper in Organic Letters described a novel catalytic asymmetric synthesis route that significantly improves yield and enantiomeric purity. This methodological breakthrough is expected to facilitate further pharmacological studies and scale-up production for clinical trials.
Despite these promising developments, challenges remain in the clinical translation of 5,6,7,8-Tetrahydroisoquinoline-1,3-diol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive structure-activity relationship (SAR) studies. Ongoing research efforts are focusing on the design of prodrugs and formulation strategies to overcome these limitations.
In conclusion, 5,6,7,8-Tetrahydroisoquinoline-1,3-diol (CAS: 36556-02-2) represents a versatile scaffold with significant potential in drug discovery. The recent progress in understanding its biological activities and synthetic accessibility underscores its importance in chemical biology and medicinal chemistry. Future research directions may include the exploration of its applications in other therapeutic areas and the development of more efficient synthetic methodologies.
36556-02-2 (5,6,7,8-Tetrahydroisoquinoline-1,3-diol) Related Products
- 84540-47-6(2,6-Dihydroxy-3,4-dimethylpyridine)
- 89246-60-6(3(2H)-Isoquinolinone, 5,6,7,8-tetrahydro-1-hydroxy-4-(1-imino-2-methylpropyl)-)
- 89246-52-6(1H-Cyclohepta[c]pyridin-1-one,2,5,6,7,8,9-hexahydro-3-hydroxy-4-(1-iminoethyl)-)
- 66188-24-7(6-Hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde)
- 62439-63-8(3-Pyridinecarboxamide,1-(2-ethylhexyl)-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-)
- 89246-46-8(1(2H)-Isoquinolinone, 5,6,7,8-tetrahydro-3-hydroxy-4-(1-iminoethyl)-)
- 24316-50-5(2(1H)-Pyridinone,3-ethyl-6-hydroxy-4-methyl-)
- 52903-71-6(1-Hydroxy-3-oxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile)
- 25708-87-6(6-Hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)
- 14533-64-3(2,6-Dihydroxypyridine-4-carboxamide)